Cas no 135630-61-4 (4-[2-(1-Piperazinyl)ethyl]-1-piperazineethanamine)

• Product Name: 4-[2-(1-Piperazinyl)ethyl]-1-piperazineethanamine
• CAS No: 135630-61-4
• MF: C₁₂H₂₇N₅
• MW: 241.3762819767
• CID: 5306307
• Update Time: 2025-07-20

4-[2-(1-Piperazinyl)ethyl]-1-piperazineethanamine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(1-Piperazinyl)ethyl]-1-piperazineethanamine

• Inchi： 1S/C12H27N5/c13-1-4-15-7-10-17(11-8-15)12-9-16-5-2-14-3-6-16/h14H,1-13H2
• InChI Key： VSABLFFFBPWCNQ-UHFFFAOYSA-N
• SMILES： N1(CCN)CCN(CCN2CCNCC2)CC1

Experimental Properties

• Density: 1.018±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 361.8±10.0 °C(Predicted)
• pka: 10.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 4-[2-(1-Piperazinyl)ethyl]-1-piperazineethanamine

Comprehensive Overview of 4-[2-(1-Piperazinyl)ethyl]-1-piperazineethanamine (CAS No. 135630-61-4)

4-[2-(1-Piperazinyl)ethyl]-1-piperazineethanamine, identified by its CAS No. 135630-61-4, is a specialized organic compound featuring a unique piperazine-based structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and molecular design. The presence of dual piperazine rings and an ethylamine spacer makes it a versatile intermediate for synthesizing complex molecules, particularly in the realm of central nervous system (CNS) therapeutics and receptor modulation.

In recent years, the demand for piperazine derivatives like 4-[2-(1-Piperazinyl)ethyl]-1-piperazineethanamine has surged, driven by their role in designing neurologically active compounds. Researchers are particularly interested in its potential to enhance blood-brain barrier (BBB) permeability, a critical factor in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's structural flexibility allows for modifications that can optimize binding affinity to specific receptors, making it a valuable tool in medicinal chemistry.

The synthesis of CAS No. 135630-61-4 involves multi-step organic reactions, often starting with piperazine and ethylenediamine derivatives. Advanced techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. Given its relevance in high-throughput screening (HTS), this compound is frequently discussed in forums focusing on drug discovery and computational chemistry.

From an industrial perspective, 4-[2-(1-Piperazinyl)ethyl]-1-piperazineethanamine is often categorized under fine chemicals due to its high purity requirements. Its applications extend beyond pharmaceuticals into agrochemicals and material science, where its amine groups facilitate cross-linking in polymer synthesis. Environmental and safety assessments highlight its biodegradability under controlled conditions, aligning with the growing emphasis on green chemistry principles.

Frequently asked questions about CAS No. 135630-61-4 include inquiries about its solubility (notably in water and organic solvents), stability under varying pH conditions, and commercial availability. Suppliers often provide technical data sheets detailing its storage recommendations (e.g., inert atmosphere, low temperature) to maintain efficacy. The compound's molecular weight (229.35 g/mol) and logP value are also critical parameters for researchers optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

Emerging trends in AI-driven drug discovery have further spotlighted piperazine-containing compounds like this one. Machine learning models trained on structure-activity relationship (SAR) data can predict novel derivatives with enhanced bioavailability or reduced toxicity. This aligns with the broader shift toward precision medicine, where tailored molecular designs address specific patient needs.

In summary, 4-[2-(1-Piperazinyl)ethyl]-1-piperazineethanamine (CAS No. 135630-61-4) represents a pivotal building block in modern chemical research. Its dual functionality and adaptability make it indispensable for advancing therapeutic innovations while adhering to sustainable practices. As interdisciplinary collaborations grow, this compound is poised to play an even greater role in solving complex biomedical challenges.